Cas no 1365841-59-3 (1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester
• CAS No: 1365841-59-3
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 5295740
• Update Time: 2025-06-11

1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-4-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylate
• 5-amino-4-methyl-1-pyrimidin-2-yl-1H-pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester

• Inchi： 1S/C11H13N5O2/c1-3-18-10(17)8-7(2)9(12)16(15-8)11-13-5-4-6-14-11/h4-6H,3,12H2,1-2H3
• InChI Key： QZIOYJGMXWPUEA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=C(N)N(C2N=CC=CN=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 1.1
• Topological Polar Surface Area: 95.9

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester

Introduction to 1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester (CAS No. 1365841-59-3) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester (CAS No. 1365841-59-3) represents a fascinating molecular scaffold that has garnered significant attention in the realm of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its pyrazole and pyrimidine moieties, exhibits a unique structural configuration that makes it a promising candidate for further exploration in drug discovery and therapeutic development. The presence of multiple functional groups, including an ethyl ester at the carboxyl position and an amino group at the 5-position of the pyrazole ring, provides a rich chemical landscape for modulating biological activity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities and favorable pharmacokinetic properties. The compound in question (1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester) is no exception, as it combines the structural features of pyrazole and pyrimidine, which are both well-documented for their roles in various biological pathways.

The pyrazole core of this molecule is known to exhibit anti-inflammatory, antimicrobial, and antiviral properties. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable building block for drug design. The 5-amino group at the pyrazole ring further enhances its potential by allowing for modifications that can fine-tune its binding affinity and selectivity. Additionally, the ethyl ester functionality at the 3-position of the pyrazole ring introduces a site for further chemical manipulation, enabling the synthesis of analogs with enhanced bioavailability or altered pharmacological profiles.

The pyrimidine moiety present in this compound adds another layer of complexity and functionality. Pyrimidines are fundamental components of nucleic acids and play crucial roles in various cellular processes. Their incorporation into drug candidates can lead to molecules with improved binding interactions at target sites. Specifically, the 2-pyrimidinyl substituent in this compound may contribute to its ability to modulate pathways involving enzymes such as kinases or other nuclear receptors. This dual heterocyclic system presents a compelling opportunity for developing multifunctional therapeutics that can address multiple targets simultaneously.

In recent years, there has been a surge in interest towards small molecule inhibitors targeting post-translational modifications (PTMs) such as phosphorylation and ubiquitination. The compound (1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester) has shown potential in this area due to its ability to mimic or interfere with natural substrates involved in these PTM networks. Studies have indicated that derivatives of this nature can disrupt aberrant signaling cascades associated with various diseases, including cancer and inflammatory disorders.

Moreover, the structural features of this compound make it an attractive candidate for developing kinase inhibitors. Kinases are a large family of enzymes that play pivotal roles in cell signaling pathways regulating processes such as cell growth, differentiation, and apoptosis. Many kinase inhibitors have been approved for clinical use, but there remains an unmet need for drugs that can selectively target specific kinases while minimizing side effects. The combination of pyrazole and pyrimidine moieties in this molecule provides multiple interaction points with kinase active sites, potentially leading to high-affinity binders.

Recent computational studies have also highlighted the favorable pharmacokinetic properties of this compound. Molecular docking simulations have demonstrated its ability to bind tightly to target proteins with high specificity. Additionally, physicochemical property predictions suggest that it may exhibit good oral bioavailability and metabolic stability, making it a promising candidate for further development into an oral therapeutic agent.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key steps include condensation reactions to form the pyrazole ring followed by functional group interconversions to introduce the amino group at the 5-position and the ethyl ester at the 3-position. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one, reducing costs and improving yields.

In conclusion,1H-Pyrazole-3-carboxylic acid, 5-amino-4-methyl-1-(2-pyrimidinyl)-, ethyl ester (CAS No. 1365841-59-3) represents a structurally intriguing molecule with significant potential in chemical biology and medicine. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound and its derivatives, paving the way for innovative treatments in the future.